Cas no 2229522-17-0 ((3-nitro-1H-pyrazol-4-yl)methanesulfonamide)

• Product Name: (3-nitro-1H-pyrazol-4-yl)methanesulfonamide
• CAS No: 2229522-17-0
• MF: C₄H₆N₄O₄S
• MW: 206.179838657379
• CID: 5914109
• PubChem ID: 165672613
• Update Time: 2025-05-23

(3-nitro-1H-pyrazol-4-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (3-nitro-1H-pyrazol-4-yl)methanesulfonamide
• 2229522-17-0
• EN300-2001868

• Inchi： 1S/C4H6N4O4S/c5-13(11,12)2-3-1-6-7-4(3)8(9)10/h1H,2H2,(H,6,7)(H2,5,11,12)
• InChI Key： AZFAJPVEJWYWRZ-UHFFFAOYSA-N
• SMILES： S(CC1C=NNC=1[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Exact Mass: 206.01097586g/mol
• Monoisotopic Mass: 206.01097586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 143Ų

Additional information on (3-nitro-1H-pyrazol-4-yl)methanesulfonamide

The Compound CAS No. 2229522-17-0: (3-nitro-1H-pyrazol-4-yl)methanesulfonamide

The compound with CAS No. 2229522-17-0, known as (3-nitro-1H-pyrazol-4-yl)methanesulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with a nitro group and a methanesulfonamide moiety, making it a versatile building block for various applications.

Pyrazole derivatives have long been recognized for their biological activity and potential in drug discovery. The presence of the nitro group in this compound introduces additional functional complexity, enhancing its reactivity and making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted the role of such compounds in antimicrobial agents, where their ability to disrupt bacterial cell membranes has shown promising results.

The methanesulfonamide group attached to the pyrazole ring contributes significantly to the compound's solubility and bioavailability, which are critical factors in pharmaceutical applications. Researchers have explored the use of this compound as a precursor for developing anti-inflammatory drugs, leveraging its ability to modulate inflammatory pathways at the molecular level.

From a synthetic perspective, the preparation of (3-nitro-1H-pyrazol-4-yl)methanesulfonamide involves a multi-step process that typically begins with the synthesis of the pyrazole core. The introduction of the nitro group is achieved through nitration reactions, while the methanesulfonamide moiety is added via nucleophilic substitution or coupling reactions. These steps require precise control over reaction conditions to ensure high yields and purity.

Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound. For instance, researchers have successfully employed microwave-assisted synthesis to reduce reaction times and minimize waste generation. Such innovations not only enhance the efficiency of production but also align with global efforts to promote environmentally friendly chemical processes.

In terms of applications, (3-nitro-1H-pyrazol-4-yl)methanesulfonamide has found utility in both academic research and industrial settings. Its role as an intermediate in drug discovery programs has been particularly noteworthy, with several studies focusing on its potential as an anticancer agent. Preclinical trials have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation, suggesting a promising avenue for further exploration.

Beyond pharmaceutical applications, this compound has also been investigated for its potential in agricultural chemistry. Its ability to act as a fungicide has been tested under controlled conditions, with encouraging results indicating its efficacy against various plant pathogens. This dual functionality underscores the versatility of (3-nitro-1H-pyrazol-4-yl)methanesulfonamide as a multi-purpose chemical entity.

The structural integrity of this compound plays a crucial role in determining its physical and chemical properties. The conjugation between the pyrazole ring and the nitro group enhances its stability, while the methanesulfonamide group imparts hydrophilic characteristics that are essential for its solubility in polar solvents. These properties make it an ideal candidate for use in both aqueous and organic reaction systems.

In conclusion, CAS No. 2229522-17-0 represents a significant advancement in chemical synthesis and application development. Its unique structure and functional groups position it as a valuable tool in various scientific disciplines, from drug discovery to materials science. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in addressing pressing challenges across multiple industries.